Cas no 135748-33-3 (2,4-Dichloro-5-fluorobenzamide)

2,4-Dichloro-5-fluorobenzamide is a fluorinated benzamide derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring chloro and fluoro substituents, enhances reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. The compound's electron-withdrawing groups contribute to its stability and suitability for further functionalization, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents. Its high purity and well-defined chemical properties ensure consistent performance in coupling reactions and other transformations. Researchers favor this compound for its versatility in constructing complex molecules, particularly in medicinal chemistry where halogenated aromatics are often key motifs.
2,4-Dichloro-5-fluorobenzamide structure
135748-33-3 structure
Product Name:2,4-Dichloro-5-fluorobenzamide
CAS No:135748-33-3
MF:C7H4Cl2FNO
MW:208.017163276672
MDL:MFCD01631478
CID:91742
PubChem ID:2774011
Update Time:2025-05-20

2,4-Dichloro-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5-fluorobenzamide
    • AC1MCNSU
    • ACMC-20a3pc
    • ANW-55726
    • CTK0G9934
    • JRD-1196
    • MolPort-000-165-938
    • JS-4209
    • 135748-33-3
    • AKOS009056166
    • 2,4-Dichloro-5-fluorobenzamide, 97+%
    • CS-0316511
    • SB76838
    • 2-PhenEthylaminehydrochloride
    • AT30442
    • DTXSID00378837
    • MFCD01631478
    • SCHEMBL23272826
    • 2,4-Dichloro-5-fluorobenzamide, AldrichCPR
    • MDL: MFCD01631478
    • Inchi: 1S/C7H4Cl2FNO/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2H,(H2,11,12)
    • InChI Key: SKSVSZRFINHARI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C(N)=O)F)Cl

Computed Properties

  • Exact Mass: 206.96552
  • Monoisotopic Mass: 206.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.526
  • Melting Point: 158-160°C
  • Boiling Point: 242.6°C at 760 mmHg
  • Flash Point: 100.5°C
  • Refractive Index: 1.574
  • PSA: 43.09
  • LogP: 2.93170
  • Solubility: Not determined

2,4-Dichloro-5-fluorobenzamide Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38-25
  • Safety Instruction: 26-36-45
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36

2,4-Dichloro-5-fluorobenzamide Pricemore >>

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Additional information on 2,4-Dichloro-5-fluorobenzamide

Recent Advances in the Study of 2,4-Dichloro-5-fluorobenzamide (CAS: 135748-33-3)

The compound 2,4-Dichloro-5-fluorobenzamide (CAS: 135748-33-3) has garnered significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical research. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique chemical structure, characterized by the presence of chloro and fluoro substituents, makes it a valuable intermediate in the development of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 2,4-Dichloro-5-fluorobenzamide, with an emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation. This advancement is critical for scaling up production while maintaining high standards of chemical purity, which is essential for pharmaceutical applications.

In the realm of biological activity, 2,4-Dichloro-5-fluorobenzamide has shown promising results as a precursor in the development of antimicrobial agents. Research conducted by the University of Cambridge in 2024 highlighted its efficacy against drug-resistant bacterial strains, particularly when incorporated into larger molecular frameworks. The study suggested that the compound's mechanism of action involves interference with bacterial cell wall synthesis, a finding that could pave the way for new antibiotics.

Furthermore, the agrochemical potential of 2,4-Dichloro-5-fluorobenzamide has been investigated in recent field trials. A 2023 report by the European Chemical Agency indicated that derivatives of this compound exhibit potent herbicidal activity, with minimal environmental impact. These findings are particularly relevant in the context of sustainable agriculture, where there is a growing demand for eco-friendly pest control solutions.

Despite these advancements, challenges remain in the clinical translation of 2,4-Dichloro-5-fluorobenzamide-based therapeutics. Pharmacokinetic studies have revealed variable bioavailability, prompting ongoing research into formulation strategies to enhance delivery. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations, with preliminary results expected in late 2024.

In conclusion, 2,4-Dichloro-5-fluorobenzamide (CAS: 135748-33-3) represents a compound of significant interest across multiple scientific disciplines. Its dual utility in pharmaceutical and agrochemical applications underscores its importance, and continued research is likely to yield further innovations. Future studies should focus on overcoming current limitations in synthesis scalability and therapeutic delivery to fully realize its potential.

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